Cas no 1279037-95-4 (Topiramate D12)

• Product Name: Topiramate D12
• CAS No: 1279037-95-4
• MF: C₁₂H₉D₁₂NO₈S
• MW: 351.436
• MDL: MFCD09752150
• CID: 1066133
• PubChem ID: 329826605
• Update Time: 2025-11-02

Topiramate D12 Chemical and Physical Properties

Names and Identifiers

• Topiramate-d12?(di-iso-propylidene-d12)
• Topiramate-d12
• Topiramate-D12 solution
• Topiramate D12

• MDL： MFCD09752150
• InChI Key： KJADKKWYZYXHBB-FTZSVORRSA-N

Experimental Properties

• Melting Point: 125-126°C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol

Topiramate D12 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on Topiramate D12

Comprehensive Guide to Topiramate D12 (CAS No. 1279037-95-4): Properties, Applications, and Market Insights

Topiramate D12 (CAS No. 1279037-95-4) is a deuterated analog of the widely used antiepileptic drug Topiramate. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies and quantitative analysis. The incorporation of 12 deuterium atoms enhances its utility as an internal standard in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) applications, ensuring accurate measurements in complex biological matrices.

The growing demand for deuterated compounds in modern analytical chemistry has positioned Topiramate D12 as a valuable tool for researchers. With the increasing focus on precision medicine and personalized drug therapy, this compound plays a crucial role in understanding the pharmacokinetics and pharmacodynamics of its parent drug. Recent studies highlight its importance in therapeutic drug monitoring (TDM), especially for patients with epilepsy or migraine disorders where Topiramate is commonly prescribed.

From a chemical perspective, Topiramate D12 maintains the core structure of Topiramate while offering improved analytical performance. The deuterium substitution at specific positions reduces interference from endogenous compounds during mass spectrometric analysis, a feature particularly valued in clinical research settings. This characteristic makes it indispensable for developing sensitive and specific bioanalytical methods compliant with FDA and EMA guidelines.

The pharmaceutical industry's shift toward isotope-labeled standards has created new opportunities for Topiramate D12 applications. Beyond its traditional use in research laboratories, this compound now finds applications in forensic toxicology, doping control, and environmental monitoring of pharmaceutical residues. The compound's stability and predictable fragmentation pattern in mass spectrometry make it ideal for these emerging applications.

Market analysis indicates steady growth in demand for Topiramate D12, driven by several factors including the expansion of contract research organizations (CROs), increased outsourcing of analytical services, and stricter regulatory requirements for drug development. The compound's versatility in addressing current challenges in bioanalytical method validation contributes to its growing popularity among pharmaceutical scientists and researchers.

Quality control remains paramount for Topiramate D12 manufacturers, with emphasis on isotopic purity, chemical purity, and stability. Advanced synthetic techniques and rigorous analytical protocols ensure that commercial preparations meet the exacting standards required for research and diagnostic applications. These quality parameters are particularly critical when the compound is used in regulated studies supporting drug approval processes.

Recent technological advancements in mass spectrometry instrumentation have further enhanced the utility of Topiramate D12. The development of high-resolution mass spectrometers with improved sensitivity allows researchers to use smaller quantities of the deuterated standard while maintaining excellent data quality. This evolution aligns well with the pharmaceutical industry's push toward green chemistry principles and reduced solvent consumption.

The scientific literature reveals an increasing number of publications utilizing Topiramate D12, particularly in studies investigating drug-drug interactions, pediatric dosing, and special population pharmacokinetics. These research trends reflect the compound's importance in addressing current challenges in clinical pharmacology and therapeutic monitoring. Its application extends beyond epilepsy research to include investigations of Topiramate's effects in bipolar disorder, alcohol dependence, and neuropathic pain.

Storage and handling recommendations for Topiramate D12 follow standard protocols for stable isotope-labeled compounds. Proper storage conditions ensure long-term stability, while appropriate handling maintains the compound's integrity for analytical applications. These considerations are especially important for laboratories implementing GLP (Good Laboratory Practice) or GMP (Good Manufacturing Practice) standards.

Looking forward, the market for Topiramate D12 is expected to grow in parallel with increased Topiramate usage and the continuing need for precise analytical methods. Emerging applications in metabolomics studies and biomarker discovery may create additional demand for this versatile compound. Its role in supporting the development of generic Topiramate formulations further ensures its relevance in the pharmaceutical landscape.

For researchers considering Topiramate D12 for their studies, careful method validation remains essential. The compound's performance characteristics should be established for each specific application, considering factors such as matrix effects, ionization efficiency, and potential isotopic exchange. These validation steps ensure reliable results in both research and clinical settings.

The synthesis of Topiramate D12 represents a significant achievement in deuterium chemistry, requiring specialized expertise in isotopic labeling techniques. Manufacturers continue to refine production processes to improve yield and purity while reducing costs, making the compound more accessible to the research community. These advancements support the broader adoption of isotope dilution mass spectrometry techniques in pharmaceutical analysis.

In conclusion, Topiramate D12 (CAS No. 1279037-95-4) serves as an indispensable tool in modern pharmaceutical research and analysis. Its unique properties address critical needs in drug development, therapeutic monitoring, and clinical research. As analytical technologies advance and regulatory requirements evolve, the importance of high-quality deuterated standards like Topiramate D12 will only continue to grow in the scientific community.